Cas no 59802-06-1 (Boric acid (H3BO3),triisotridecyl ester (9CI))

• Product Name: Boric acid (H3BO3),triisotridecyl ester (9CI)
• CAS No: 59802-06-1
• MF: C₃₉H₈₁BO₃
• MW: 608.869653463364
• CID: 370730
• PubChem ID: 108841
• Update Time: 2025-04-19

Boric acid (H3BO3),triisotridecyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Boric acid (H3BO3),triisotridecyl ester (9CI)
• tris(11-methyldodecyl) borate
• tris(isotridecyl) borate
• 59802-06-1
• EINECS 261-933-9
• NS00055948
• A18984
• DTXSID80208542
• 2-oxo-1-Pyrrolidineaceticacid ethylester

• Inchi： 1S/C39H81BO3/c1-37(2)31-25-19-13-7-10-16-22-28-34-41-40(42-35-29-23-17-11-8-14-20-26-32-38(3)4)43-36-30-24-18-12-9-15-21-27-33-39(5)6/h37-39H,7-36H2,1-6H3
• InChI Key： BAKYBFYKXATTQM-UHFFFAOYSA-N
• SMILES： O(B(OCCCCCCCCCCC(C)C)OCCCCCCCCCCC(C)C)CCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 607.63183
• Monoisotopic Mass: 608.628
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 36
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.852
• Boiling Point: 520.2°C at 760 mmHg
• Flash Point: 195.7°C
• Refractive Index: 1.448
• PSA: 27.69